N-benzyl-N-(6-ethoxybenzo[d]thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-benzyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C21H18N2O3S/c1-2-25-16-10-11-17-19(13-16)27-21(22-17)23(14-15-7-4-3-5-8-15)20(24)18-9-6-12-26-18/h3-13H,2,14H2,1H3
• InChI Key: CACQAPIFVJHAJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=C3)C(=O)C4=CC=CO4
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their potential biological activities. They are synthesized by coupling substituted 2-amino benzothiazoles with other compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves coupling substituted 2-amino benzothiazoles with other compounds. For example, in one study, N-phenyl anthranilic acid was used. The intermediate compounds were then treated with other reagents to yield the final derivatives.

Molecular Structure Analysis

The structure of benzothiazole derivatives is typically analyzed using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions, depending on the specific substituents present on the benzothiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Scientific Research Applications

Anti-Tubercular Activity

• . These compounds were designed, synthesized, and evaluated against Mycobacterium tuberculosis H37Ra.

Benzothiazole-Based Drug Design

• Benzothiazoles, like HMS1658K10, are intriguing due to their fused benzene and thiazole rings containing nitrogen and sulfur atoms. .

Metal Chelation Studies

• Aminothiazole-linked metal chelates have gained attention. .

Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, some benzothiazole derivatives have been found to exhibit anti-inflammatory properties. They were evaluated for COX-1 and COX-2 inhibition.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives would depend on the specific compound and its biological activity. Some benzothiazole derivatives have been found to have antibacterial activity.

Future Directions

Future research on benzothiazole derivatives could involve the synthesis of new derivatives with different substituents, in order to explore their potential biological activities. Additionally, further studies could be conducted to understand their mechanisms of action.